Cas no 63183-44-8 (Rhodizonic acid dihydrate)

• Product Name: Rhodizonic acid dihydrate
• CAS No: 63183-44-8
• MF: C₆H₆O₈
• MW: 206.107042789459
• MDL: MFCD00149072
• CID: 826399
• Update Time: 2026-04-29

Rhodizonic acid dihydrate Chemical and Physical Properties

Names and Identifiers

• RHODIZONIC ACID DIHYDRATE
• 2,3,5,5,6,6-hexahydroxycyclohex-2-ene-1,4-dione
• 2,3,5,5,6,6-hexahydrocyclohex-2-ene-1,4-dione
• 2-Cyclohexene-1,4-dione,2,3,5,5,6,6-hexahydroxy
• rhodizonic acid
• Rhodizonsaeure-Dihydrat
• 5,6-Dihydroxycyclohex-5-ene-1,2,3,4-tetraone dihydrate
• Rhodizonic acid dihydrate, 98%
• C6H2O6.2H2O
• RHODIZONIC ACID 2-HYDRATE
• 7589AF
• 2,3,5,5,6,6-Hexahydroxy-2-cyclohexene-1,4-dione
• Rhodizonic acid dihydrate

• MDL： MFCD00149072
• Inchi： 1S/C6H2O6.2H2O/c7-1-2(8)4(10)6(12)5(11)3(1)9;;/h7-8H;2*1H2
• InChI Key： MOXQQBFFKTTYIV-UHFFFAOYSA-N
• SMILES： O([H])C1C(C(C(C(C=1O[H])=O)=O)=O)=O.O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 206.00600
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 313
• Topological Polar Surface Area: 111

Experimental Properties

• Melting Point: 248 °C (dec.)(lit.)
• Water Partition Coefficient: Soluble in water.
• PSA: 127.20000
• LogP: -1.52460

Rhodizonic acid dihydrate Security Information

• WGK Germany：3

Additional information on Rhodizonic acid dihydrate

Rhodizonic Acid Dihydrate (CAS No. 63183-44-8): An Overview and Recent Developments

Rhodizonic acid dihydrate (CAS No. 63183-44-8) is a compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceutical research due to its unique properties and potential applications. This article aims to provide a comprehensive overview of Rhodizonic acid dihydrate, including its chemical structure, synthesis methods, biological activities, and recent advancements in its use.

Chemical Structure and Properties

Rhodizonic acid dihydrate is a white crystalline solid with the molecular formula C₆H₁₀O₉·2H₂O. It has a molecular weight of 270.19 g/mol. The compound is characterized by its high solubility in water and its stability under a wide range of pH conditions. The presence of multiple hydroxyl groups in its structure contributes to its strong hydrogen bonding capabilities, which are crucial for its various applications.

Synthesis Methods

The synthesis of Rhodizonic acid dihydrate can be achieved through several methods, each with its own advantages and limitations. One common approach involves the oxidation of glucose using sodium hypochlorite in an alkaline medium. This method yields high purity Rhodizonic acid dihydrate with good yield and is widely used in industrial settings. Another method involves the enzymatic conversion of glucose using glucose oxidase, which provides a more environmentally friendly alternative.

Biological Activities and Applications

Rhodizonic acid dihydrate has been studied for its various biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. Recent research has shown that it can effectively scavenge free radicals and reduce oxidative stress, making it a promising candidate for the development of antioxidants in pharmaceutical formulations.

In addition to its antioxidant properties, Rhodizonic acid dihydrate has demonstrated anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest potential applications in the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Furthermore, studies have explored the antimicrobial activity of Rhodizonic acid dihydrate. It has been shown to exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as certain fungi. This property makes it a valuable component in the development of antimicrobial agents for use in healthcare settings.

Recent Research Developments

The ongoing research on Rhodizonic acid dihydrate continues to uncover new insights into its mechanisms of action and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry investigated the use of Rhodizonic acid dihydrate as a lead compound for the development of novel antiviral agents. The researchers found that it effectively inhibited the replication of several viruses, including influenza A virus and herpes simplex virus (HSV), by interfering with viral entry into host cells.

Another notable study published in the International Journal of Biological Macromolecules explored the use of Rhodizonic acid dihydrate in combination with other natural compounds to enhance their therapeutic effects. The results showed that when combined with curcumin, a well-known anti-inflammatory agent derived from turmeric, the synergistic effect led to improved anti-inflammatory activity compared to either compound alone.

Safety and Toxicity Profile strong>

The safety profile of Rhodizonic acid dihydrate is an important consideration for its potential use in pharmaceutical applications. Extensive toxicological studies have shown that it exhibits low toxicity at therapeutic doses. However, as with any chemical compound, it is essential to follow proper handling and storage guidelines to ensure safety.

In conclusion, Rhodizonic acid dihydrate strong> (CAS No. 63183-44-8) is a versatile compound with a wide range of potential applications in chemistry, biochemistry, and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable candidate for further investigation and development. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on various fields.